Cas no 2138269-12-0 (Cyclopropane, 1-(bromomethyl)-2-methyl-1-(2-methyl-2-propen-1-yl)-)

Cyclopropane, 1-(bromomethyl)-2-methyl-1-(2-methyl-2-propen-1-yl)-, is a brominated cyclopropane derivative characterized by its reactive functional groups, including a bromomethyl substituent and an alkenyl moiety. This compound is of interest in synthetic organic chemistry due to its potential as a versatile intermediate for cyclopropane ring modifications and cross-coupling reactions. The presence of both electrophilic (bromomethyl) and nucleophilic (alkenyl) sites enables diverse transformations, such as alkylations or polymerizations. Its strained cyclopropane ring may also facilitate ring-opening reactions, offering pathways to complex molecular architectures. Careful handling is advised due to the reactivity of the bromomethyl group and potential sensitivity to light or moisture.
Cyclopropane, 1-(bromomethyl)-2-methyl-1-(2-methyl-2-propen-1-yl)- structure
2138269-12-0 structure
Product Name:Cyclopropane, 1-(bromomethyl)-2-methyl-1-(2-methyl-2-propen-1-yl)-
CAS No:2138269-12-0
MF:C9H15Br
MW:203.119402170181
CID:5289274
Update Time:2025-10-28

Cyclopropane, 1-(bromomethyl)-2-methyl-1-(2-methyl-2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Cyclopropane, 1-(bromomethyl)-2-methyl-1-(2-methyl-2-propen-1-yl)-
    • Inchi: 1S/C9H15Br/c1-7(2)4-9(6-10)5-8(9)3/h8H,1,4-6H2,2-3H3
    • InChI Key: SMSFVUFZLPRELH-UHFFFAOYSA-N
    • SMILES: C1(CBr)(CC(C)=C)CC1C

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Additional information on Cyclopropane, 1-(bromomethyl)-2-methyl-1-(2-methyl-2-propen-1-yl)-

Comprehensive Overview of Cyclopropane, 1-(bromomethyl)-2-methyl-1-(2-methyl-2-propen-1-yl)- (CAS No. 2138269-12-0)

The compound Cyclopropane, 1-(bromomethyl)-2-methyl-1-(2-methyl-2-propen-1-yl)- (CAS No. 2138269-12-0) is a specialized organic molecule featuring a unique cyclopropane ring structure with functional groups that make it valuable in synthetic chemistry. Its molecular formula and structural complexity have drawn significant attention from researchers exploring applications in pharmaceuticals, agrochemicals, and material science. The presence of both bromomethyl and propenyl groups offers versatile reactivity, enabling its use as a building block in cross-coupling reactions and polymer synthesis.

In recent years, the demand for cyclopropane derivatives has surged due to their role in drug discovery and development. Researchers are particularly interested in how CAS No. 2138269-12-0 can be utilized to create novel bioactive compounds. Its structural motifs are often found in molecules with potential therapeutic effects, such as antimicrobial or anti-inflammatory properties. This aligns with the growing trend of targeting sustainable chemistry and green synthesis, where efficiency and minimal environmental impact are prioritized.

Another area of interest is the compound's potential in material science. The 2-methyl-2-propen-1-yl group allows for polymerization, making it a candidate for developing advanced polymers with tailored properties. Industries are exploring its use in coatings, adhesives, and even flexible electronics, where lightweight and durable materials are essential. This ties into the broader discussion around smart materials and nanotechnology, topics frequently searched by professionals and academics alike.

From a synthetic perspective, the bromomethyl moiety in Cyclopropane, 1-(bromomethyl)-2-methyl-1-(2-methyl-2-propen-1-yl)- provides a handle for further functionalization. Chemists often leverage this feature to introduce additional substituents, enabling the creation of complex architectures. This capability is crucial for designing molecules with specific steric and electronic properties, a common requirement in catalysis and medicinal chemistry.

Safety and handling of CAS No. 2138269-12-0 are also critical considerations. While not classified as hazardous under standard regulations, proper storage and handling protocols must be followed to ensure stability. This aspect is frequently queried in search engines, reflecting user concerns about chemical safety and laboratory best practices. Manufacturers and suppliers often provide detailed technical data sheets to address these queries.

In summary, Cyclopropane, 1-(bromomethyl)-2-methyl-1-(2-methyl-2-propen-1-yl)- represents a versatile and valuable compound in modern chemistry. Its applications span multiple industries, from pharmaceuticals to advanced materials, and its unique structure continues to inspire innovative research. As the scientific community shifts toward sustainable and efficient synthesis, compounds like this will play an increasingly important role in shaping future technologies.

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